molecular formula C6H11Cl2N3O B6187965 2-(1-aminoethyl)-3,4-dihydropyrimidin-4-one dihydrochloride CAS No. 2639451-52-6

2-(1-aminoethyl)-3,4-dihydropyrimidin-4-one dihydrochloride

Cat. No.: B6187965
CAS No.: 2639451-52-6
M. Wt: 212.1
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Description

2-(1-aminoethyl)-3,4-dihydropyrimidin-4-one dihydrochloride is a chemical compound with significant applications in various fields, including chemistry, biology, and medicine. This compound is known for its unique structure and properties, which make it a valuable tool in scientific research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1-aminoethyl)-3,4-dihydropyrimidin-4-one dihydrochloride typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the condensation of an aminoethyl group with a dihydropyrimidinone scaffold. The reaction conditions often include the use of solvents such as dimethyl sulfoxide (DMSO) or water, and catalysts like acids or bases to facilitate the reaction .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. These methods ensure high yield and purity of the final product. The reaction parameters, such as temperature, pressure, and reaction time, are optimized to achieve efficient production.

Chemical Reactions Analysis

Types of Reactions

2-(1-aminoethyl)-3,4-dihydropyrimidin-4-one dihydrochloride undergoes various chemical reactions, including:

    Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like hydrogen peroxide or potassium permanganate.

    Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as sodium borohydride or lithium aluminum hydride.

    Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include acids, bases, oxidizing agents, and reducing agents. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to ensure the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxidized derivatives, while reduction may produce reduced forms of the compound.

Scientific Research Applications

2-(1-aminoethyl)-3,4-dihydropyrimidin-4-one dihydrochloride has a wide range of scientific research applications:

Mechanism of Action

The mechanism of action of 2-(1-aminoethyl)-3,4-dihydropyrimidin-4-one dihydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to changes in cellular processes and signaling pathways. For example, it may inhibit the activity of Rho-associated protein kinases (ROCK), which play a role in various cellular functions .

Comparison with Similar Compounds

Similar Compounds

Uniqueness

2-(1-aminoethyl)-3,4-dihydropyrimidin-4-one dihydrochloride is unique due to its specific structure, which allows it to interact with a distinct set of molecular targets. This makes it a valuable tool in research and therapeutic applications, offering advantages over other similar compounds in terms of selectivity and potency.

Properties

CAS No.

2639451-52-6

Molecular Formula

C6H11Cl2N3O

Molecular Weight

212.1

Purity

95

Origin of Product

United States

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